N-ethyl-4-{5-[(4-phenylbutanoyl)amino]-1H-pyrazol-1-yl}-1-piperidinecarboxamide

• IUPAC Name: N-ethyl-4-[5-(4-phenylbutanoylamino)pyrazol-1-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C21H29N5O2/c1-2-22-21(28)25-15-12-18(13-16-25)26-19(11-14-23-26)24-20(27)10-6-9-17-7-4-3-5-8-17/h3-5,7-8,11,14,18H,2,6,9-10,12-13,15-16H2,1H3,(H,22,28)(H,24,27)
• InChI Key: JEEURMSNRKRNAL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)N2C(=CC=N2)NC(=O)CCCC3=CC=CC=C3
• Molecular Formula: C21H29N5O2
• Molecular Weight: 383.5 g/mol

Description

N-ethyl-4-{5-[(4-phenylbutanoyl)amino]-1H-pyrazol-1-yl}-1-piperidinecarboxamide, commonly known as EPPIC, is a chemical compound that has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of EPPIC is not fully understood, but it is believed to act as a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids in the brain. By inhibiting FAAH, EPPIC may increase the levels of endocannabinoids in the brain, which could have a variety of effects on neuronal function.
Biochemical and Physiological Effects:
Studies have shown that EPPIC can increase the levels of endocannabinoids in the brain, which could have a variety of effects on neuronal function. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of EPPIC is its potency as a FAAH inhibitor, which makes it a useful tool for investigating the role of the endocannabinoid system in the brain. However, one limitation is that it has not yet been extensively studied in vivo, and its effects in living organisms are not fully understood.

Future Directions

There are several potential future directions for research on EPPIC, including further investigation of its effects on the endocannabinoid system in the brain, as well as its potential use in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the safety and toxicity of EPPIC, as well as its potential for use in clinical settings.
In conclusion, EPPIC is a promising chemical compound with potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of EPPIC for use in various scientific and clinical settings.

Synthesis Methods

The synthesis of EPPIC involves a multi-step process that begins with the reaction of 4-phenylbutyric acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-amino-1H-pyrazole-5-carboxamide to form the corresponding amide. The resulting compound is then reacted with piperidine and N-ethylcarboxamide to form EPPIC.

Scientific Research Applications

EPPIC has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of the endocannabinoid system in the brain. It has also been investigated for its potential use in the treatment of various neurological disorders, including epilepsy and Alzheimer's disease.